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Compound of Interest

Compound Name: Allyl glycidyl ether

Cat. No.: B154827

Introduction

Allyl glycidyl ether (AGE) is a versatile bifunctional monomer that serves as a valuable
component in the formulation of UV-cured coatings. Its unique molecular structure, featuring
both an epoxide (glycidyl) and an allyl group, allows it to participate in two distinct
polymerization mechanisms. This dual-functionality makes AGE an effective reactive diluent
and a crosslinking agent, enabling the formulation of coatings with a tailored balance of
properties. The epoxide group undergoes cationic photopolymerization, while the allyl group
can be polymerized via free-radical mechanisms, often in hybrid or dual-cure systems.

The primary role of AGE in many formulations is as a reactive diluent, effectively reducing the
viscosity of high-molecular-weight epoxy resins and oligomers to improve application properties
like flow and leveling. Unlike non-reactive diluents, AGE is incorporated directly into the
polymer network during curing, which minimizes the release of volatile organic compounds
(VOCs) and maintains the integrity of the final film. Its participation in the polymerization
process contributes to the final crosslink density, impacting the coating's mechanical and
chemical properties.

Key Applications & Advantages:

» Reactive Diluent: Significantly lowers formulation viscosity for easier application without
contributing to VOCs.
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e Hybrid & Dual-Cure Systems: The presence of two distinct reactive groups allows for
sequential or simultaneous curing processes, offering enhanced control over final properties.

e Improved Adhesion: The polarity of the ether and epoxy groups can promote adhesion to

various substrates.

o Enhanced Flexibility: Incorporation of AGE can modify the polymer network to improve

flexibility and impact resistance.

Mechanism of Action: Cationic UV Curing

The primary mechanism for curing the epoxide moiety of Allyl Glycidyl Ether is cationic
photopolymerization. This process is initiated by a photoinitiator, typically a diaryliodonium or
triarylsulfonium salt, which upon UV irradiation generates a strong Brgnsted acid (H+). This
acid protonates the oxygen atom of the epoxy ring, activating it for nucleophilic attack by
another monomer unit. This chain reaction, known as cationic ring-opening polymerization
(CROP), results in the formation of a polyether network. A key advantage of this mechanism is
that the polymerization continues even after the UV light source is removed, a phenomenon

known as "dark cure".
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Caption: Cationic ring-opening polymerization of AGE's epoxide group.
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Quantitative Data Summary

The performance of UV-cured coatings containing Allyl Glycidyl Ether is highly dependent on
the formulation, particularly the type and concentration of the photoinitiator and other co-
monomers. Below are tables summarizing typical performance data.

Table 1: Effect of AGE Concentration on Coating Properties

Formulation A (5% Formulation B Formulation C

Property

AGE) (15% AGE) (25% AGE)
Viscosity (cP at

1200 450 180
25°C)
Pencil Hardness 3H 2H H
Adhesion (ASTM

5B 5B 4B

D3359)

| Epoxide Conversion (%) | 92 | 88| 85 |

Formulations contain a cycloaliphatic epoxy resin, a polyol, and 2 wt% of a cationic
photoinitiator.

Table 2: Curing Performance with Different Photoinitiators

L. Curing Time (s) for Tack- Final Epoxide Conversion
Photoinitiator (2 wt%)
Free Surface (%)
Diaryliodonium Salt 15 91

| Triarylsulfonium Salt | 20 | 89 |

Formulation: 80% Cycloaliphatic Epoxy, 20% AGE. Cured under a 300 W medium-pressure
mercury lamp.

Experimental Protocols
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The following protocols provide a detailed methodology for the preparation and characterization
of a UV-curable coating containing Allyl Glycidyl Ether.

Caption: General experimental workflow for AGE-based UV-cured coatings.

Protocol 1: Formulation and Curing

Objective: To prepare and cure a UV-curable coating formulation based on a cycloaliphatic
epoxy resin diluted with AGE.

Materials:

o Cycloaliphatic epoxy resin (e.g., 3,4-Epoxycyclohexylmethyl 3,4-
epoxycyclohexanecarboxylate)

o Allyl Glycidyl Ether (AGE)

» Cationic Photoinitiator (e.g., Diaryliodonium hexafluoroantimonate)

e Substrate (e.g., glass slides, steel panels)

e Bar coater (e.g., 25 pum)

e UV Curing System (medium-pressure mercury lamp with controlled intensity)
Procedure:

« In a light-blocking container, weigh the cycloaliphatic epoxy resin and the desired amount of
Allyl Glycidyl Ether (e.g., for a 20 wt% AGE formulation, use an 80:20 ratio).

e Add the cationic photoinitiator (e.g., 2 wt% of the total resin/AGE weight).

e Mix the components thoroughly with a mechanical stirrer at room temperature for 15 minutes
or until the photoinitiator is completely dissolved. Ensure the process is conducted away
from UV light sources.

e Place the formulation in a vacuum chamber for 10 minutes to remove any entrapped air
bubbles.
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e Select a clean, dry substrate. Place it on a flat surface.

o Apply the formulation to the substrate and draw down a uniform film using a bar coater to a
specified thickness (e.g., 25 pum).

o Immediately place the coated substrate on the conveyor belt of the UV curing system.
o Expose the coating to UV light. A typical condition is a dose of ~500 mJ/cmz.

 After curing, allow the samples to condition at ambient temperature (23 = 2°C) for 24 hours
before characterization to allow for the completion of the dark cure.

Protocol 2: Determination of Epoxide Conversion via
FTIR

Obijective: To quantify the degree of conversion of epoxy groups after UV curing.
Materials:

o Fourier-Transform Infrared (FTIR) Spectrometer with an ATR (Attenuated Total Reflectance)
accessory.

e Uncured liquid formulation.
e Cured coating sample.

Procedure:

Record the FTIR spectrum of the uncured liquid formulation. Identify the characteristic
absorption peak for the epoxy ring, which is typically found around 910 cm~1.

Identify a reference peak that does not change during polymerization, such as the C-H
stretching peak around 2930 cm~* or a C=C aromatic peak if applicable.

Calculate the ratio of the area of the epoxy peak (A_epoxy) to the area of the reference peak
(A_ref) for the uncured sample: Ratio_uncured = (A_epoxy / A_ref)_uncured.

Record the FTIR spectrum of the cured coating after the 24-hour post-cure period.
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e Calculate the same peak area ratio for the cured sample: Ratio_cured = (A_epoxy /
A_ref) _cured.

e The percent conversion of the epoxy groups is calculated using the following formula:
Epoxide Conversion (%) = [1 - (Ratio_cured / Ratio_uncured)] * 100

Protocol 3: Pencil Hardness Test

Objective: To assess the surface hardness of the cured coating.
Materials:

o Cured coating on a rigid substrate.

o Set of calibrated drawing pencils of varying hardness (e.g., 6B to 6H).
e Pencil Hardness Tester (conforming to ASTM D3303).

Procedure:

e Place the cured panel on a firm, level surface.

 Starting with a softer pencil (e.g., 2H), push the pencil firmly against the coating at a 45°
angle.

o Observe the surface. The hardness is defined by the hardest pencil that does not scratch or
gouge the coating.

« If no scratch is observed, repeat the test with the next harder pencil until a scratch is made.

e The pencil hardness is reported as the grade of the last pencil that did not scratch the film.
For example, if the 3H pencil did not scratch the surface but the 4H pencil did, the hardness
is reported as 3H.

 To cite this document: BenchChem. [Application Note: Allyl Glycidyl Ether (AGE) in UV-
Cured Coatings]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b154827#allyl-glycidyl-ether-as-a-monomer-for-uv-
cured-coatings]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b154827?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

